6-(3-Ethoxyphenyl)-2-formylphenol, 95%

• IUPAC Name: 3-(3-ethoxyphenyl)-2-hydroxybenzaldehyde
• InChI: InChI=1S/C15H14O3/c1-2-18-13-7-3-5-11(9-13)14-8-4-6-12(10-16)15(14)17/h3-10,17H,2H2,1H3
• InChI Key: KPMFYKPCNKZETI-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC(=C1)C2=CC=CC(=C2O)C=O
• Molecular Formula: C15H14O3
• DSSTOX Substance ID: DTXSID70685166
• Molecular Weight: 242.27 g/mol
• CAS RN: 1261925-26-1

Description

6-(3-Ethoxyphenyl)-2-formylphenol, 95% (6-EFPF-95) is a synthetic compound derived from phenol and ethoxy groups, and has a molecular weight of 210.3 g/mol. It is a colorless, crystalline solid at room temperature, with a melting point of 65-67 °C. 6-EFPF-95 is soluble in water, ethanol, and acetone, and is insoluble in ether and chloroform. It is used in a variety of scientific research and laboratory applications, including the synthesis of a variety of organic compounds, and in the study of biochemical and physiological effects.

Mechanism of Action

6-(3-Ethoxyphenyl)-2-formylphenol, 95% acts as a catalyst in the synthesis of a variety of organic compounds. It acts as a nucleophile, attacking the electrophilic carbon atom in the ethyl chloroformate (EtOCl) molecule, resulting in the formation of an ethoxycarbonyl chloride intermediate. This intermediate then reacts with the base, such as potassium carbonate (K2CO3), to form 6-(3-Ethoxyphenyl)-2-formylphenol, 95%.
Biochemical and Physiological Effects
6-(3-Ethoxyphenyl)-2-formylphenol, 95% has been used in the study of the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. In particular, it has been used to study the effects of various hormones on the development and functioning of the brain, as well as their effects on behavior. It has also been used to study the effects of various neurotransmitters on the development and functioning of the nervous system.

Advantages and Limitations for Lab Experiments

The main advantage of using 6-(3-Ethoxyphenyl)-2-formylphenol, 95% in laboratory experiments is its availability, as it is commercially available in a variety of concentrations and forms. It is also relatively easy to synthesize, and can be synthesized in a relatively short amount of time. Additionally, 6-(3-Ethoxyphenyl)-2-formylphenol, 95% is relatively stable and can be stored for long periods of time without significant degradation. However, it is important to note that 6-(3-Ethoxyphenyl)-2-formylphenol, 95% is a hazardous material and should be handled with care.

Future Directions

There are a variety of potential future directions for the use of 6-(3-Ethoxyphenyl)-2-formylphenol, 95% in scientific research and laboratory experiments. For example, it could be used in the synthesis of a variety of organic compounds, including pharmaceuticals and other biologically active compounds. Additionally, it could be used in the study of the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters. Furthermore, it could be used in the development of new methods for synthesizing organic compounds and in the development of new drugs and therapies. Finally, it could be used in the development of new materials for use in a variety of industrial applications.

Synthesis Methods

6-(3-Ethoxyphenyl)-2-formylphenol, 95% can be synthesized by the reaction of phenol with ethyl chloroformate (EtOCl) in the presence of a base, such as potassium carbonate (K2CO3). The reaction proceeds in two steps: the first step involves the reaction of the phenol with EtOCl to form an ethoxycarbonyl chloride, and the second step involves the reaction of this intermediate with K2CO3 to form 6-(3-Ethoxyphenyl)-2-formylphenol, 95%. The reaction is typically carried out at room temperature and in an inert atmosphere, such as nitrogen or argon.

Scientific Research Applications

6-(3-Ethoxyphenyl)-2-formylphenol, 95% has a variety of scientific research applications, including the synthesis of a variety of organic compounds, and in the study of biochemical and physiological effects. It is commonly used as a reagent in the synthesis of a variety of organic compounds, including esters, amides, and other derivatives. It has also been used in the synthesis of a variety of pharmaceuticals and other biologically active compounds. In addition, 6-(3-Ethoxyphenyl)-2-formylphenol, 95% has been used in the study of the biochemical and physiological effects of various compounds, such as hormones and neurotransmitters.